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Compound of Interest

Compound Name: 2,5,6-Trimethyl-2-heptanol

CAS No.: 66256-48-2

Cat. No.: B15915964

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,5,6-
Trimethyl-2-heptanol (CAS No: 66256-48-2), a tertiary alcohol with applications in various

chemical industries. This document compiles available experimental data and provides detailed

methodologies for the key spectroscopic techniques used in its characterization, including

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)

spectroscopy.

Chemical Structure and Properties
IUPAC Name: 2,5,6-Trimethylheptan-2-ol

Molecular Formula: C₁₀H₂₂O

Molecular Weight: 158.28 g/mol

Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15915964#bc-rfq
https://www.benchchem.com/product/b15915964/docs?utm_src=pdf-body#spectroscopic-profile-of-2-5-6-trimethyl-2-heptanol-a-technical-guide
https://www.benchchem.com/product/b15915964/docs?utm_src=pdf-body#spectroscopic-profile-of-2-5-6-trimethyl-2-heptanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15915964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data
The following tables summarize the available and predicted spectroscopic data for 2,5,6-
Trimethyl-2-heptanol.

¹H NMR Spectroscopy
Table 1: ¹H NMR Spectroscopic Data of 2,5,6-Trimethyl-2-heptanol

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

0.82 d, J=6.8 Hz 6H C6-H (2 x CH₃)

0.88 d, J=6.8 Hz 3H C5-H (CH₃)

1.22 s 6H C1-H (2 x CH₃)

Data sourced from patent literature. The spectrum is consistent with the structure of 2,5,6-
Trimethyl-2-heptanol.

¹³C NMR Spectroscopy
While experimental ¹³C NMR data for 2,5,6-Trimethyl-2-heptanol is not readily available in the

searched literature, a predicted spectrum can be estimated based on the chemical structure

and known chemical shifts for similar tertiary alcohols.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2,5,6-Trimethyl-2-heptanol
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Predicted Chemical Shift (δ) ppm Carbon Assignment

~ 71 C2 (C-OH)

~ 45-50 C4

~ 35-40 C5

~ 30-35 C3

~ 30-35 C6

~ 25-30 C1 (2 x CH₃)

~ 20-25 C5-CH₃

~ 15-20 C6-CH₃ (2x)

Note: These are estimated values and may differ from experimental results.

Mass Spectrometry
Table 3: Mass Spectrometry Data (Electron Ionization) of 2,5,6-Trimethyl-2-heptanol

m/z Relative Intensity (%) Proposed Fragment

158 0 [M]⁺ (Molecular Ion)

143 2 [M - CH₃]⁺

125 1 [M - CH₃ - H₂O]⁺

97 3

83 6

69 16

59 100 [C₃H₇O]⁺ (α-cleavage)

43 20 [C₃H₇]⁺
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Data sourced from patent literature. The fragmentation pattern is characteristic of a tertiary

alcohol, with the base peak at m/z 59 resulting from α-cleavage.

Infrared (IR) Spectroscopy
Experimental IR data for 2,5,6-Trimethyl-2-heptanol is not available in the searched literature.

However, the expected characteristic absorption bands for a tertiary alcohol are as follows:

Table 4: Predicted IR Absorption Bands for 2,5,6-Trimethyl-2-heptanol

Wavenumber
(cm⁻¹)

Intensity Vibration Functional Group

~ 3600-3200 Strong, Broad O-H stretch Alcohol

~ 2960-2850 Strong C-H stretch Alkane

~ 1470-1450 Medium C-H bend Alkane

~ 1380-1365 Medium
C-H bend (gem-

dimethyl)
Alkane

~ 1200-1100 Strong C-O stretch Tertiary Alcohol

Experimental Protocols
The following are detailed methodologies for the spectroscopic techniques discussed.

NMR Spectroscopy
3.1.1. ¹H NMR Spectroscopy

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

proton-sensitive probe.

Sample Preparation: Approximately 5-10 mg of 2,5,6-Trimethyl-2-heptanol is dissolved in

0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). A small amount of

tetramethylsilane (TMS) is added as an internal standard (δ = 0.00 ppm).
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Data Acquisition: The ¹H NMR spectrum is acquired at room temperature. A standard single-

pulse experiment is typically used. Key acquisition parameters include a spectral width of

approximately 15 ppm, a relaxation delay of 1-5 seconds, and a sufficient number of scans to

achieve an adequate signal-to-noise ratio.

Data Processing: The free induction decay (FID) is Fourier transformed, and the resulting

spectrum is phase and baseline corrected. Chemical shifts are referenced to the TMS signal.

3.1.2. ¹³C NMR Spectroscopy

Instrumentation: A high-field NMR spectrometer with a carbon-sensitive or broadband probe.

Sample Preparation: A more concentrated sample (20-50 mg in 0.5-0.7 mL of deuterated

solvent) is typically required compared to ¹H NMR.

Data Acquisition: A standard proton-decoupled ¹³C NMR experiment is performed. This

involves broadband decoupling of the proton frequencies to simplify the spectrum to single

lines for each unique carbon atom. A larger spectral width (e.g., 0-220 ppm) is used. Due to

the low natural abundance of ¹³C and longer relaxation times, a greater number of scans and

a longer relaxation delay may be necessary.

Data Processing: Similar to ¹H NMR, the FID is processed by Fourier transformation,

phasing, and baseline correction. Chemical shifts are referenced to the solvent peak or TMS.

Mass Spectrometry
Instrumentation: A mass spectrometer, typically a gas chromatograph-mass spectrometer

(GC-MS) for volatile compounds like alcohols.

Sample Introduction: The sample is introduced into the GC, where it is vaporized and

separated from any impurities on a capillary column. The separated compound then enters

the mass spectrometer.

Ionization: Electron Ionization (EI) is a common method for alcohols. The sample molecules

are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and

fragmentation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15915964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: An electron multiplier or similar detector records the abundance of each ion. The

resulting mass spectrum is a plot of relative intensity versus m/z.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation: For a liquid sample like 2,5,6-Trimethyl-2-heptanol, a neat spectrum

can be obtained by placing a thin film of the liquid between two salt plates (e.g., NaCl or

KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a

drop of the liquid is placed directly on the ATR crystal.

Data Acquisition: The IR spectrum is typically recorded over the mid-infrared range (4000-

400 cm⁻¹). A background spectrum of the empty sample holder or clean ATR crystal is first

collected and automatically subtracted from the sample spectrum.

Data Analysis: The resulting spectrum shows the percentage of light transmitted or absorbed

at each wavenumber. The positions and shapes of the absorption bands are correlated with

specific molecular vibrations and functional groups.

Experimental Workflow
The following diagram illustrates a typical workflow for the comprehensive spectroscopic

analysis of 2,5,6-Trimethyl-2-heptanol.
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Caption: Workflow for the spectroscopic characterization of 2,5,6-Trimethyl-2-heptanol.

To cite this document: BenchChem. [Spectroscopic Profile of 2,5,6-Trimethyl-2-heptanol: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15915964/docs#spectroscopic-profile-of-2-5-6-
trimethyl-2-heptanol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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